Cas no 1981-90-4 (Cholestan-3-ol; (3β,5α)-form, Me ether)

• Product Name: Cholestan-3-ol; (3β,5α)-form, Me ether
• CAS No: 1981-90-4
• MF: C₂₈H₅₀O
• MW: 402.696009159088
• CID: 2656742
• PubChem ID: 10862322
• Update Time: 2025-04-21

Cholestan-3-ol; (3β,5α)-form, Me ether Chemical and Physical Properties

Names and Identifiers

• Methyl 5α-cholestan-3β-yl ether
• Methyl 5alpha-cholestan-3beta-yl ether
• 1981-90-4
• SCHEMBL23282987
• Cholestan-3.beta.-ol methyl ether
• 5.alpha.-Cholestane, 3.beta.-methoxy-
• Cholestane, 3-methoxy-, (3.beta.,5.alpha.)-
• FMSSVYNONQQPON-PGAJIAHISA-N
• 3.beta.-Methoxy-5.alpha.-cholestane
• 3-Methoxycholestane #
• Cholestanol methyl ester
• (3S,5S,8R,9S,10S,13R,14S,17R)-3-methoxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• Cholestan-3-ol; (3β,5α)-form, Me ether

• Inchi： 1S/C28H50O/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(29-6)14-16-27(21,4)26(23)15-17-28(24,25)5/h19-26H,7-18H2,1-6H3/t20-,21+,22+,23+,24-,25+,26+,27+,28-/m1/s1
• InChI Key： FMSSVYNONQQPON-PGAJIAHISA-N
• SMILES： O(C)[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 402.386166214g/mol
• Monoisotopic Mass: 402.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives